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Compound of Interest

Compound Name: (2S,3S)-(-)-Glucodistylin

Cat. No.: B134478 Get Quote

For researchers, scientists, and drug development professionals handling (2S,3S)-(-)-
Glucodistylin, ensuring its proper disposal is a critical component of laboratory safety and

environmental responsibility. While comprehensive toxicological data for this compound is not

extensively available, existing safety information mandates a cautious and structured approach

to its disposal. This guide provides essential procedural steps and safety information to

manage the disposal of (2S,3S)-(-)-Glucodistylin effectively.

Immediate Safety and Handling Precautions
(2S,3S)-(-)-Glucodistylin is identified as a substance that can cause skin and eye irritation, as

well as potential respiratory irritation[1]. Therefore, strict adherence to safety protocols is

necessary during handling and disposal.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles to prevent eye contact[1].

Lab Coat: A lab coat or other protective clothing is required to prevent skin contact.

Respiratory Protection: If handling fine powders or creating aerosols, a dust mask or

respirator may be necessary to avoid respiratory tract irritation[1].
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Quantitative Data Summary
The following table summarizes the key chemical and physical properties of (2S,3S)-(-)-
Glucodistylin relevant to its handling and disposal.

Property Value Source

Molecular Formula C₂₁H₂₂O₁₂ [2][3]

Molecular Weight 466.4 g/mol [2][3]

Appearance Solid, Powder [2][4]

Melting Point 169 - 171 °C [2]

Boiling Point 861.3 ± 65.0 °C at 760 mmHg [3]

Flash Point 302.7 ± 27.8 °C [3]

Density 1.8 ± 0.1 g/cm³ [3]

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
[4]

CAS Number 129212-92-6 [3]

Step-by-Step Disposal Protocol
Given that the toxicological properties of (2S,3S)-(-)-Glucodistylin have not been thoroughly

investigated, it should be handled as a potentially hazardous chemical. The following protocol

outlines the recommended disposal procedure.

Step 1: Decontamination of Empty Containers

Thoroughly rinse empty containers with a suitable solvent in which Glucodistylin is soluble,

such as methanol or ethanol.

Collect the rinsate for disposal as chemical waste.

Repeat the rinsing process at least two more times to ensure the container is

decontaminated.
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After decontamination, the container can be disposed of as regular laboratory glassware or

plastic waste, in accordance with institutional guidelines.

Step 2: Disposal of Unused or Waste (2S,3S)-(-)-Glucodistylin

Small Quantities: For small amounts of solid waste, carefully transfer the material into a

designated and clearly labeled hazardous waste container. Avoid generating dust.

Solutions: If the waste is in a solvent, transfer it to a labeled container for flammable liquid

waste, ensuring compatibility with other contents of the container. Common solvents like

DMSO, methanol, and ethanol are flammable[4].

Labeling: The waste container must be clearly labeled with "(2S,3S)-(-)-Glucodistylin
waste" and the name of the solvent if applicable.

Step 3: Disposal of Contaminated Materials

Any materials that have come into contact with (2S,3S)-(-)-Glucodistylin, such as pipette

tips, gloves, and absorbent paper, should be considered contaminated.

Place all contaminated solid waste into a designated, sealed, and clearly labeled hazardous

waste bag or container.

Step 4: Final Disposal

All collected chemical waste containing (2S,3S)-(-)-Glucodistylin must be disposed of

through a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for the disposal of chemical waste. Do not

dispose of this compound down the drain or in regular trash.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

(2S,3S)-(-)-Glucodistylin and associated materials.
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Disposal Workflow for (2S,3S)-(-)-Glucodistylin
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Caption: Decision workflow for the disposal of (2S,3S)-(-)-Glucodistylin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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